Cas no 51751-16-7 (tetrathiafulvalene-d4)

• Product Name: tetrathiafulvalene-d4
• CAS No: 51751-16-7
• MF: C₆H₄S₄
• MW: 208.380602836609
• CID: 935774
• Update Time: 2025-05-22

tetrathiafulvalene-d4 Chemical and Physical Properties

Names and Identifiers

• tetrathiafulvalene-d4
• 4,5-dideuterio-2-(4,5-dideuterio-1,3-dithiol-2-ylidene)-1,3-dithiole
• TTF-d4

• Inchi： 1S/C6H4S4/c1-2-8-5(7-1)6-9-3-4-10-6/h1-4H/i1D,2D,3D,4D
• InChI Key： FHCPAXDKURNIOZ-RHQRLBAQSA-N
• SMILES： S1C([2H])=C([2H])S/C/1=C1/SC([2H])=C([2H])S/1

Computed Properties

• Exact Mass: 207.94500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 117.0 to 121.0 °C
• PSA: 101.20000
• LogP: 4.01540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,3-dithioles

Additional information on tetrathiafulvalene-d4

Tetrathiafulvalene-d4: A Comprehensive Overview

Tetrathiafulvalene-d4, also known by its CAS number 51751-16-7, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of tetrathiafulvalene (TTF), which is a well-known polycyclic aromatic hydrocarbon with a sulfur-containing structure. The "d4" designation indicates that the compound has been deuterated at four specific positions, enhancing its stability and providing unique properties for various applications.

Tetrathiafulvalene-d4 is characterized by its rigid, planar structure, which consists of a central benzene ring surrounded by four sulfur atoms. This arrangement gives the compound its distinctive electronic properties, making it highly suitable for use in molecular electronics and organic semiconductors. Recent studies have shown that the deuterated version of TTF exhibits improved thermal stability and reduced vibrational modes, which are critical for applications in high-temperature environments.

The synthesis of tetrathiafulvalene-d4 involves a multi-step process that typically begins with the preparation of the parent compound, tetrathiafulvalene. The deuterium substitution is achieved through careful chemical reactions that replace specific hydrogen atoms with deuterium. This process requires precise control to ensure that only the desired positions are modified, preserving the compound's electronic integrity while enhancing its physical properties.

One of the most promising applications of tetrathiafulvalene-d4 is in the field of organic electronics. Researchers have demonstrated that this compound can be used as an effective electron donor in donor-acceptor complexes, which are essential components in organic photovoltaic devices. Its ability to stabilize charge transfer states has been shown to improve the efficiency of these devices, making it a valuable material for next-generation solar cells.

In addition to its electronic applications, tetrathiafulvalene-d4 has also found use in biochemical research. Its deuterated nature makes it an ideal candidate for studies involving nuclear magnetic resonance (NMR) spectroscopy, where deuterium substitution can enhance signal clarity and resolution. Recent advancements in NMR techniques have further highlighted the utility of this compound in studying complex molecular interactions and dynamics.

The unique properties of tetrathiafulvalene-d4 have also led to its exploration in the field of spintronics. By incorporating this compound into magnetic materials, researchers have been able to achieve enhanced spin transport properties, paving the way for the development of more efficient memory devices and sensors. These findings underscore the versatility of tetrathiafulvalene-d4 across multiple disciplines.

From a synthetic perspective, tetrathiafulvalene-d4 represents a significant advancement in the design and modification of polycyclic aromatic hydrocarbons. Its ability to retain key electronic properties while offering improved stability and functionality makes it a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.